Cas no 454241-02-2 (2-cyano-3-4-(methylsulfanyl)phenyl-N-(prop-2-en-1-yl)prop-2-enamide)

• Product Name: 2-cyano-3-4-(methylsulfanyl)phenyl-N-(prop-2-en-1-yl)prop-2-enamide
• CAS No: 454241-02-2
• MF: C₁₄H₁₄N₂OS
• MW: 258.338761806488
• CID: 5453652
• PubChem ID: 2376321
• Update Time: 2025-11-07

2-cyano-3-4-(methylsulfanyl)phenyl-N-(prop-2-en-1-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-[4-(methylthio)phenyl]-N-2-propen-1-yl-2-propenamide
• MLS001003982
• Z2865966425
• SR-01000035535-1
• SMR000347712
• SR-01000035535
• 454241-02-2
• 2-cyano-3-[4-(methylsulfanyl)phenyl]-N-(prop-2-en-1-yl)prop-2-enamide
• CHEMBL1441889
• HMS2696F05
• EN300-26576081
• AKOS000993647
• 2-cyano-3-4-(methylsulfanyl)phenyl-N-(prop-2-en-1-yl)prop-2-enamide

• Inchi： 1S/C14H14N2OS/c1-3-8-16-14(17)12(10-15)9-11-4-6-13(18-2)7-5-11/h3-7,9H,1,8H2,2H3,(H,16,17)/b12-9+
• InChI Key： DKDDIMZJYHOAAZ-FMIVXFBMSA-N
• SMILES： S(C)C1C=CC(/C=C(\C#N)/C(NCC=C)=O)=CC=1

Computed Properties

• Exact Mass: 258.08268425g/mol
• Monoisotopic Mass: 258.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 78.2Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 493.7±45.0 °C(Predicted)
• pka: 12.06±0.46(Predicted)

Additional information on 2-cyano-3-4-(methylsulfanyl)phenyl-N-(prop-2-en-1-yl)prop-2-enamide

Comprehensive Overview of 2-cyano-3-4-(methylsulfanyl)phenyl-N-(prop-2-en-1-yl)prop-2-enamide (CAS No. 454241-02-2)

The compound 2-cyano-3-4-(methylsulfanyl)phenyl-N-(prop-2-en-1-yl)prop-2-enamide (CAS No. 454241-02-2) is a specialized organic molecule with a unique structure that combines a cyano group, a methylsulfanylphenyl moiety, and an acrylamide backbone. This configuration endows it with distinct chemical properties, making it a subject of interest in pharmaceutical research, agrochemical development, and material science. The presence of the cyano group enhances its reactivity, while the methylsulfanylphenyl component contributes to its potential biological activity. Researchers are particularly intrigued by its applications in drug discovery and polymer chemistry, where its structural features can be leveraged for designing novel inhibitors or functional materials.

In recent years, the demand for high-performance organic compounds like 2-cyano-3-4-(methylsulfanyl)phenyl-N-(prop-2-en-1-yl)prop-2-enamide has surged, driven by advancements in precision medicine and sustainable agriculture. The compound’s CAS No. 454241-02-2 is frequently searched in academic databases and patent filings, reflecting its growing relevance. Its potential as a building block for bioactive molecules aligns with the current trend toward targeted therapies and green chemistry. For instance, its acrylamide segment is being explored for covalent inhibitor design, a hot topic in cancer research and enzyme modulation.

The synthesis of 2-cyano-3-4-(methylsulfanyl)phenyl-N-(prop-2-en-1-yl)prop-2-enamide involves multi-step organic reactions, often starting from 4-(methylsulfanyl)benzaldehyde and proceeding through Knoevenagel condensation and amide coupling. These methods are optimized for high yield and purity, critical for industrial-scale production. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound, ensuring compliance with regulatory standards. The compound’s stability and solubility profiles are also meticulously studied to facilitate its integration into formulations or composite materials.

From an environmental perspective, 2-cyano-3-4-(methylsulfanyl)phenyl-N-(prop-2-en-1-yl)prop-2-enamide is scrutinized for its biodegradability and eco-toxicity, as sustainability becomes a priority in chemical innovation. Researchers are investigating green solvents and catalytic processes to minimize waste during its synthesis. This aligns with the broader shift toward circular economy principles in the chemical industry. Additionally, its potential low toxicity profile makes it a candidate for crop protection agents, addressing the global demand for safer pesticides.

In the realm of material science, the compound’s conjugated double bonds and electron-withdrawing cyano group make it a promising monomer for conductive polymers or photovoltaic materials. Its incorporation into organic electronics could enhance device efficiency, a key focus area for renewable energy technologies. Patent literature reveals growing interest in its use for flexible displays and sensors, underscoring its versatility beyond traditional chemical applications.

For researchers and industry professionals, understanding the structure-activity relationship (SAR) of 2-cyano-3-4-(methylsulfanyl)phenyl-N-(prop-2-en-1-yl)prop-2-enamide is crucial. Computational tools like molecular docking and QSAR modeling are employed to predict its interactions with biological targets or material matrices. These insights accelerate its adoption in high-value applications, from drug delivery systems to advanced coatings. As the scientific community continues to explore its potential, CAS No. 454241-02-2 remains a keyword of significance in cutting-edge research.

In summary, 2-cyano-3-4-(methylsulfanyl)phenyl-N-(prop-2-en-1-yl)prop-2-enamide represents a multifaceted compound with broad applicability. Its unique chemical properties, coupled with its alignment with industry trends like sustainability and precision engineering, position it as a valuable asset in modern chemistry. Whether in life sciences or advanced materials, its role is poised to expand, driven by ongoing innovation and interdisciplinary collaboration.